Ethyl 1-{2-chloro-4-[4-(trifluoromethyl)piperidino]benzoyl}-3-piperidinecarboxylate

• IUPAC Name: ethyl (3S)-1-[2-chloro-4-[4-(trifluoromethyl)piperidin-1-yl]benzoyl]piperidine-3-carboxylate
• InChI: InChI=1S/C21H26ClF3N2O3/c1-2-30-20(29)14-4-3-9-27(13-14)19(28)17-6-5-16(12-18(17)22)26-10-7-15(8-11-26)21(23,24)25/h5-6,12,14-15H,2-4,7-11,13H2,1H3/t14-/m0/s1
• InChI Key: PEDGYSVNGLWGJP-AWEZNQCLSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C(=O)C2=C(C=C(C=C2)N3CCC(CC3)C(F)(F)F)Cl
• Isomeric SMILES: CCOC(=O)[C@H]1CCCN(C1)C(=O)C2=C(C=C(C=C2)N3CCC(CC3)C(F)(F)F)Cl
• Molecular Formula: C21H26ClF3N2O3
• Molecular Weight: 446.9 g/mol

Description

Ethyl 1-{2-chloro-4-[4-(trifluoromethyl)piperidino]benzoyl}-3-piperidinecarboxylate is a chemical compound. It is related to trifluoromethylpyridines (TFMP), which are key structural motifs in active agrochemical and pharmaceutical ingredients. TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of TFMP derivatives, including this compound, is characterized by the presence of a fluorine atom and a pyridine in their structure.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of TFMP derivatives include the exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the assembly of pyridine from a trifluoromethyl-containing building block.

Physical And Chemical Properties Analysis

TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Scientific Research Applications

Synthesis and Derivative Formation

• Ethyl 1-amino-8,8-dimethyl-5-(piperidin-1-yl)-8,9-dihydro-6H-pyrano[4,3-d]thieno[2,3-b]pyridine-2-carboxylate is used in synthesizing pyrimidines and isoquinolines, contributing to the development of potential pharmacological compounds (Paronikyan et al., 2016).

• The compound has been utilized in multi-kilogram-scale syntheses, such as in the production of AZD1283, a selective and reversible antagonist of the P2Y12 receptor, highlighting its importance in large-scale pharmaceutical manufacturing (Andersen et al., 2013).

Crystal Structure Analysis

• Studies on the molecular and crystal structures of related compounds, such as ethyl 3-benzoyl-2,6-bis(2-chlorophenyl)-1-cyano-4-hydroxy-4-phenylcyclohexane-1-carboxylate, have provided insights into the structural properties of these chemical entities, which is crucial for understanding their interaction with biological targets (Dyachenko & Chernega, 2007).

Enzyme Inhibition Studies

• Derivatives of this compound have been synthesized and evaluated for their anti-acetylcholinesterase activity, contributing to the development of potential treatments for conditions like Alzheimer's disease (Sugimoto et al., 1992).

Novel Synthesis Routes

• Research has also focused on developing novel synthesis routes for related compounds, such as ethyl 1-benzoyl-4-chloro-2-phenylpyrrolidine-2-carboxylate, expanding the toolkit available for the synthesis of complex organic molecules (Gasparyan et al., 2015).

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future.